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Compound of Interest

Compound Name: Vitamin E-13C2,d6

Cat. No.: B12414318 Get Quote

Technical Guide: Vitamin E-¹³C₂,d₆
For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Vitamin E-¹³C₂,d₆, a stable isotope-

labeled form of α-tocopherol. This document details its typical analytical specifications,

explores its role in key cellular signaling pathways, and presents a representative experimental

workflow for its application in research settings.

Certificate of Analysis (Typical Data)
The following table summarizes the typical quantitative data found on a Certificate of Analysis

for Vitamin E-¹³C₂,d₆. These values are representative and may vary slightly between different

commercial suppliers.
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Parameter Specification

Chemical Formula C₂₇¹³C₂H₄₄D₆O₂

Molecular Weight 438.72 g/mol

Appearance Clear, colorless to slightly yellow viscous oil

Chemical Purity (HPLC) ≥98%

Isotopic Purity (¹³C) ≥99%

Isotopic Purity (D) ≥98%

Solubility
Soluble in acetone, ethanol, and vegetable oils;

practically insoluble in water.[1]

Storage Conditions Store at -20°C, protected from light.[2]

Heavy Metals

   Lead (Pb) < 10 ppm

   Arsenic (As) < 2 ppm

   Mercury (Hg) < 1 ppm

Role in Cellular Signaling
Vitamin E, primarily α-tocopherol, is not only a potent lipid-soluble antioxidant but also a

modulator of various signal transduction pathways.[3][4] Its functions extend beyond protecting

cell membranes from oxidative damage to regulating gene expression and enzymatic activity.

[4]

Modulation of Protein Kinase C (PKC) Pathway
One of the most well-documented non-antioxidant roles of α-tocopherol is the inhibition of

Protein Kinase C (PKC) activity.[3][5] This regulation is not due to direct interaction with PKC

but is linked to the activation of protein phosphatase 2A (PP2A), which dephosphorylates and

thereby inactivates PKCα.[5] The inhibition of PKC by α-tocopherol can impact downstream

cellular processes such as cell proliferation.[3][5]
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Caption: α-Tocopherol-mediated inhibition of the Protein Kinase C pathway.

Influence on Gene Expression
Vitamin E has been shown to regulate the expression of a variety of genes involved in lipid

metabolism, inflammation, and cell cycle control.[6] For instance, it can downregulate the

expression of scavenger receptors like CD36, which are involved in lipid uptake and

atherosclerosis.[6][7] This regulation can occur through the modulation of transcription factors

such as Pregnane X Receptor (PXR).[6]
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Caption: Regulation of gene expression by tocopherols via transcription factors.
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Experimental Protocols
Stable isotope-labeled compounds like Vitamin E-¹³C₂,d₆ are primarily used as tracers in

metabolic research and for quantitation in pharmacokinetic studies.[8] The heavy isotopes

allow for the differentiation of the administered compound from its endogenous counterparts

using mass spectrometry.

Representative Experimental Workflow: Metabolic Fate
Analysis
This workflow outlines a general procedure for tracing the metabolic fate of Vitamin E-¹³C₂,d₆ in

a cell culture model.
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Caption: Workflow for a metabolic fate study using Vitamin E-¹³C₂,d₆.
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Methodologies:

Cell Culture: Plate cells (e.g., HepG2 human hepatoma cells) in appropriate culture vessels

and grow to desired confluency.

Dosing Solution Preparation: Prepare a stock solution of Vitamin E-¹³C₂,d₆ in a suitable

solvent (e.g., ethanol) and dilute to the final working concentration in the cell culture medium.

Incubation: Replace the existing medium with the dosing medium containing Vitamin E-

¹³C₂,d₆. Incubate the cells for various time points.

Cell Harvesting and Lysis: At each time point, wash the cells with ice-cold phosphate-

buffered saline (PBS) and then lyse the cells using a suitable lysis buffer.

Metabolite Extraction: Perform a liquid-liquid extraction on the cell lysate, typically using a

combination of polar and non-polar solvents (e.g., methanol, chloroform, and water) to

separate the lipid-soluble metabolites.

LC-MS/MS Analysis: Analyze the lipid fraction using a liquid chromatography-tandem mass

spectrometry (LC-MS/MS) system. Develop a multiple reaction monitoring (MRM) method to

specifically detect and quantify the parent Vitamin E-¹³C₂,d₆ and its expected labeled

metabolites based on their unique mass-to-charge ratios.

Data Analysis: Integrate the peak areas from the LC-MS/MS chromatograms to determine

the concentration of the labeled compounds at each time point. Use this data to calculate

rates of uptake, metabolism, and turnover.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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